Cas no 1804152-28-0 (1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one
• CAS No: 1804152-28-0
• MF: C₉H₈Br₂OS
• MW: 324.03221988678
• CID: 4792301
• Update Time: 2025-05-23

1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8Br2OS/c1-5(12)8(11)6-3-2-4-7(10)9(6)13/h2-4,8,13H,1H3
• InChI Key： IBUMBPLUNNMTQP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.3
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one

1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one, identified by the CAS number 1804152-28-0, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring containing both bromine and a mercapto (-SH) group. The presence of these functional groups makes it a valuable molecule for various applications in synthesis and drug discovery.

The structure of 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one is notable for its complexity, with the propanone group acting as a central hub connecting the two bromine atoms and the mercapto-substituted phenyl ring. This arrangement not only imparts unique electronic properties but also facilitates various chemical reactions, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

One of the key areas of research involving this compound is its role in medicinal chemistry. Scientists have explored its ability to act as a precursor in the synthesis of heterocyclic compounds, which are often associated with pharmacological activity. For instance, recent findings suggest that derivatives of 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one can exhibit significant antioxidant properties, making them promising candidates for therapeutic applications.

The synthesis of 1-Bromo-1-(3-bromo-2-mercaptophenyl)propan-2-one typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound can be produced efficiently for further studies. The use of modern catalytic methods has also been explored to enhance the reaction efficiency and reduce environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may undergo decomposition under extreme heat or light exposure.

The chemical reactivity of 1-Bromo-1-(3-bromo-2-mersaptophenyl)propan-2-one is influenced by the electron-withdrawing effects of the bromine atoms and the nucleophilic nature of the mercapto group. These properties make it an excellent candidate for participating in substitution reactions, particularly with nucleophiles such as amines and hydroxides. Recent advancements in transition metal-catalyzed coupling reactions have further expanded its utility in constructing complex molecular frameworks.

Beyond its synthetic applications, this compound has also been studied for its potential biological effects. Preclinical studies have demonstrated that certain derivatives exhibit cytotoxic activity against cancer cell lines, suggesting their potential as anticancer agents. Additionally, investigations into its anti-inflammatory properties have revealed promising results, indicating its potential role in treating inflammatory diseases.

In conclusion, 1-Bromo-1-(3-bromo-2-mersaptophenyl)propan